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Compound of Interest

Compound Name: 3b-Hydroxy-5-cholenoic acid-d4

Cat. No.: B15597941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 33-Hydroxy-5-cholenoic acid-d4, a
deuterated analog of the endogenous monohydroxy bile acid. This guide is intended to inform
researchers, scientists, and drug development professionals on the procurement, pricing, and
application of this stable isotope-labeled compound, particularly in quantitative mass
spectrometry-based assays.

Introduction

3B3-Hydroxy-5-cholenoic acid is a naturally occurring bile acid that serves as an intermediate in
the biosynthesis of chenodeoxycholic acid. Its levels have been shown to be elevated in certain
pathological conditions, such as neonatal liver disease and cholestasis. The deuterated form,
3B3-Hydroxy-5-cholenoic acid-d4, is a valuable tool in metabolomics and clinical research,
primarily utilized as an internal standard for the accurate quantification of its non-labeled
counterpart in biological matrices. The stable isotope label ensures that the chemical and
physical properties of the molecule are nearly identical to the endogenous compound, allowing
for co-elution in chromatographic separations and similar ionization efficiency in mass
spectrometry, thereby correcting for matrix effects and variations in sample preparation and
instrument response.
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The availability and pricing of 33-Hydroxy-5-cholenoic acid-d4 can vary between suppliers. The
following table summarizes the currently available information. Please note that pricing is
subject to change and may require a formal quote from the supplier.

. Product . Available .
Supplier Purity . Price (USD)
Codelltem No. Quantities
MedChemExpres ] )
HY-113315S >08% Inquire Quote Required
s
$55 (500 pg),
41155 (as ( Ho)
Cayman o ) >99% deuterated 500 ug, 1 mg, 5 $83 (1 mg), $193
_ Alloisolithocholic
Chemical ] forms (d1-d4) mg, 10 mg (5 mg), $330 (10
Acid-d4)

mg)[1]

Note: Cayman Chemical lists 3-hydroxy-5-Cholenoic Acid-d4 as a synonym for
Alloisolithocholic Acid-d4. Researchers should verify that this product meets their specific
structural requirements.[1]

Experimental Protocols

The primary application of 33-Hydroxy-5-cholenoic acid-d4 is as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of
endogenous 33-Hydroxy-5-cholenoic acid. Below is a detailed, representative protocol for the
analysis of this bile acid in human plasma.

Objective: To quantify the concentration of 33-Hydroxy-5-cholenoic acid in human plasma using
LC-MS/MS with 3[3-Hydroxy-5-cholenoic acid-d4 as an internal standard.

Materials:

Human plasma samples

3[B-Hydroxy-5-cholenoic acid (for calibration curve)

3B-Hydroxy-5-cholenoic acid-d4 (Internal Standard, IS)

Methanol (LC-MS grade)
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Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation plates or microcentrifuge tubes

LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)
Procedure:

o Preparation of Standards and Internal Standard Stock Solutions:

[¢]

Prepare a 1 mg/mL stock solution of 33-Hydroxy-5-cholenoic acid in methanol.
o Prepare a 1 mg/mL stock solution of 33-Hydroxy-5-cholenoic acid-d4 (1S) in methanol.

o From the 3B3-Hydroxy-5-cholenoic acid stock solution, prepare a series of working
standards by serial dilution in methanol to create a calibration curve (e.g., 1 ng/mL to 1000
ng/mL).

o Prepare a working solution of the internal standard (e.g., 100 ng/mL) by diluting the IS
stock solution in methanol.

o Sample Preparation (Protein Precipitation):
o Thaw plasma samples on ice.

o To 100 pL of each plasma sample, calibration standard, and quality control sample, add 10
pL of the internal standard working solution.

o Add 300 puL of ice-cold acetonitrile to each sample to precipitate proteins.
o Vortex each sample for 1 minute.

o Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.
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o Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-
MS/MS analysis.

e LC-MS/MS Analysis:
o Liquid Chromatography (LC) Conditions:
s Column: A suitable reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 pm).
= Mobile Phase A: Water with 0.1% formic acid.
= Mobile Phase B: Acetonitrile with 0.1% formic acid.
» Gradient: A linear gradient appropriate for the separation of bile acids.
» Flow Rate: 0.4 mL/min.
= Injection Volume: 5 pL.
» Column Temperature: 40°C.
o Mass Spectrometry (MS) Conditions:
» |onization Mode: Electrospray lonization (ESI), Negative lon Mode.
» Multiple Reaction Monitoring (MRM) transitions:
» 3[B3-Hydroxy-5-cholenoic acid: Precursor ion (m/z) -> Product ion (m/z)
» 3B-Hydroxy-5-cholenoic acid-d4: Precursor ion (m/z) -> Product ion (m/z)

» Optimize MS parameters (e.g., collision energy, cone voltage) for the specific instrument
and analytes.

o Data Analysis:
o Integrate the peak areas for both the analyte and the internal standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area.
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o Construct a calibration curve by plotting the peak area ratio against the concentration of
the calibration standards.

o Determine the concentration of 33-Hydroxy-5-cholenoic acid in the plasma samples by
interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and a relevant biological pathway.
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Caption: Workflow for the quantification of 33-Hydroxy-5-cholenoic acid.
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Caption: Simplified biosynthetic pathway of chenodeoxycholic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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